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Compound of Interest |

2-Methoxy-4-(1-
Compound Name:

methylethyl)phenol
CAS No.: 53587-16-9
Cat. No.: B12684608

Get Quote

\ J

Common Name: 4-Isopropylguaiacol CAS Registry Number: 499-76-3 (Generic
Isopropylguaiacol isomers) / Specific Isomer Validation Required Molecular Formula: C10H140:2
Molecular Weight: 166.22 g/mol

Executive Summary

In the fields of lignin valorization, flavor chemistry, and drug development, 2-Methoxy-4-(1-
methylethyl)phenol (herein referred to as 4-Isopropylguaiacol) represents a critical structural
isomer often confused with Dihydroeugenol (2-Methoxy-4-propylphenol) and Thymol.

This guide provides a definitive spectroscopic framework for identifying 4-Isopropylguaiacol.
Unlike standard datasheets, this analysis focuses on comparative differentiation, equipping
researchers to distinguish this molecule from its constitutional isomers and functional analogs
using 1H NMR. The core "performance" metric here is the spectral resolution of the alkyl
substituent, which serves as the primary fingerprint for validation.

Structural Assighment & Predicted NMR Data
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The structure of 4-Isopropylguaiacol consists of a trisubstituted benzene ring (1,2,4-
substitution) with a phenolic hydroxyl, a methoxy group, and an isopropyl chain.

Molecular Connectivity Map

The following diagram illustrates the proton environments and their expected coupling
networks.
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Figure 1: Structural connectivity and coupling network for 4-Isopropylguaiacol.

1H NMR Spectral Data (CDCIs, 300-400 MHZz)

The following data represents the reference spectral signature. Note that chemical shifts may
vary slightly (£0.05 ppm) depending on concentration and temperature.
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Comparative Analysis: The "Isomer Challenge"

The primary analytical challenge is distinguishing 4-Isopropylguaiacol from its linear isomer 4-
Propylguaiacol (Dihydroeugenol) and its functional analog Thymol.

Scenario A: Branching Isomerism (vs. 4-Propylguaiacol)

Both compounds share the same molecular weight (166.22) and aromatic substitution pattern.
Mass spectrometry often fails to distinguish them definitively. 1H NMR is the gold standard for
differentiation.
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Mechanistic Insight: The isopropyl group introduces a methine proton splitting the methyls into
a doublet. The propyl group contains a methylene chain, resulting in a distinct triplet-sextet-
triplet pattern.

Scenario B: Functional Analog (vs. Thymol)

Thymol (2-isopropyl-5-methylphenol) is a common impurity in natural extracts containing these

phenols.
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Experimental Protocols
Solvent Selection Strategy

The choice of solvent dramatically affects the resolution of the phenolic proton (-OH) and the
separation of aromatic signals.
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e Chloroform-d (CDCIs):
o Pros: Excellent solubility; sharp lines for alkyl protons.

o Cons: OH peak is broad and concentration-dependent; may overlap with aromatic region if

sample is wet.
o Recommendation: Use for routine structural confirmation (Alkyl region focus).
e Dimethyl Sulfoxide-d6 (DMSO-d6):

o Pros: OH peak becomes a sharp singlet (or doublet if H-bonded) downfield (~8-9 ppm),
clearing the aromatic region.

o Cons: High viscosity can broaden multiplets slightly; difficult to recover sample.

o Recommendation: Use if the OH signal is critical for purity assay or if the sample contains
water.

Acquisition Parameters[2]

e Pulse Sequence: Standard 1H (zg30 or equivalent).

» Relaxation Delay (D1): = 2.0 seconds (Essential for accurate integration of the methoxy
singlet vs. aromatic protons).

e Scans (NS): 16 (for >10 mg sample) to 64 (for <2 mg sample).

e Spectral Width: -2 to 14 ppm.

Decision Logic for Identification

Use the following logic flow to validate the identity of 4-Isopropylguaiacol in a mixture.
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Figure 2: Logical decision tree for distinguishing 4-Isopropylguaiacol from common isomers.
References
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o Source: Fitoterapia, via ResearchG
o URL:[Link]

* NMR Solvent Impurity Data (Reference for Solvent Peaks)

o Title: NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics,
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e Thymol Spectral Data

o Title: Thymol NMR D
o Source: National Institute of Advanced Industrial Science and Technology (AIST).

o URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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